Cas no 2097922-20-6 (ethyl 1-3-(4-ethoxybenzoyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxylate hydrochloride)

• Product Name: ethyl 1-3-(4-ethoxybenzoyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxylate hydrochloride
• CAS No: 2097922-20-6
• MF: C₂₇H₃₁ClN₂O₅
• MW: 498.998446702957
• CID: 6196992
• PubChem ID: 126853196
• Update Time: 2025-10-25

ethyl 1-3-(4-ethoxybenzoyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 1-3-(4-ethoxybenzoyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxylate hydrochloride
• ethyl 1-[3-(4-ethoxybenzoyl)-6-methoxyquinolin-4-yl]piperidine-4-carboxylate hydrochloride
• 2097922-20-6
• AKOS032466782
• ethyl 1-[3-(4-ethoxybenzoyl)-6-methoxyquinolin-4-yl]piperidine-4-carboxylate;hydrochloride
• F6548-2270

• Inchi： 1S/C27H30N2O5.ClH/c1-4-33-20-8-6-18(7-9-20)26(30)23-17-28-24-11-10-21(32-3)16-22(24)25(23)29-14-12-19(13-15-29)27(31)34-5-2;/h6-11,16-17,19H,4-5,12-15H2,1-3H3;1H
• InChI Key： XWFGTZFUWFOQBY-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1CCN(C2C(C(C3C=CC(=CC=3)OCC)=O)=CN=C3C=CC(=CC=23)OC)CC1)=O

Computed Properties

• Exact Mass: 498.1921498g/mol
• Monoisotopic Mass: 498.1921498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78Ų

Additional information on ethyl 1-3-(4-ethoxybenzoyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxylate hydrochloride

Comprehensive Overview of Ethyl 1-3-(4-Ethoxybenzoyl)-6-Methoxyquinolin-4-Ylpiperidine-4-Carboxylate Hydrochloride (CAS No. 2097922-20-6)

Ethyl 1-3-(4-ethoxybenzoyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxylate hydrochloride is a specialized chemical compound with significant potential in pharmaceutical research and development. This compound, identified by its CAS number 2097922-20-6, belongs to the quinoline derivatives family, which is known for its diverse biological activities. The molecular structure of this compound features a quinoline core substituted with ethoxybenzoyl and methoxy groups, along with a piperidine carboxylate moiety, making it a subject of interest in medicinal chemistry.

The ethyl 1-3-(4-ethoxybenzoyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxylate hydrochloride is particularly notable for its potential applications in drug discovery. Researchers are exploring its role as a kinase inhibitor, which could be pivotal in developing treatments for various diseases. The compound's unique structure allows it to interact with specific biological targets, making it a promising candidate for further study. Its hydrochloride salt form enhances solubility, which is crucial for bioavailability in pharmaceutical formulations.

In recent years, the demand for quinoline-based compounds has surged due to their versatility in therapeutic applications. The ethyl 1-3-(4-ethoxybenzoyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxylate hydrochloride stands out due to its potential in addressing unmet medical needs. For instance, its anti-inflammatory and antiproliferative properties are being investigated in preclinical studies. These properties align with current trends in personalized medicine and targeted therapies, which are hot topics in the pharmaceutical industry.

From a synthetic chemistry perspective, the preparation of ethyl 1-3-(4-ethoxybenzoyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxylate hydrochloride involves multi-step organic reactions. Key steps include the condensation of quinoline derivatives with appropriate carbonyl compounds, followed by esterification and salt formation. The process requires precise control of reaction conditions to ensure high yield and purity. This compound's synthesis is a testament to advancements in organic synthesis techniques, which are critical for producing high-quality intermediates for drug development.

The market for specialty chemicals like ethyl 1-3-(4-ethoxybenzoyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxylate hydrochloride is expanding, driven by increasing R&D investments in the pharmaceutical sector. Companies are focusing on innovative drug candidates, and this compound's unique profile positions it as a valuable asset. Additionally, the rise of AI-driven drug discovery has accelerated the identification of such compounds, making them more accessible for research purposes. This trend is reflected in the growing number of publications and patents related to quinoline derivatives.

Quality control and regulatory compliance are paramount when working with ethyl 1-3-(4-ethoxybenzoyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxylate hydrochloride. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity. These measures ensure that the compound meets the stringent standards required for pharmaceutical applications. Furthermore, proper storage conditions, including controlled temperature and protection from moisture, are essential to maintain its stability over time.

In conclusion, ethyl 1-3-(4-ethoxybenzoyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxylate hydrochloride (CAS No. 2097922-20-6) represents a fascinating area of research in medicinal chemistry. Its potential applications in drug discovery, coupled with its unique structural features, make it a compound of significant interest. As the pharmaceutical industry continues to evolve, compounds like this will play a crucial role in developing next-generation therapies. Researchers and industry professionals are encouraged to explore its possibilities further, leveraging modern techniques and technologies to unlock its full potential.